Cas no 1428-89-3 (Acetic acid--cyclododecane-1,2-diol (2/1))

• Product Name: Acetic acid--cyclododecane-1,2-diol (2/1)
• CAS No: 1428-89-3
• MF: C₁₆H₃₂O₆
• MW: 320.421686172485
• CID: 2775337
• PubChem ID: 71351442
• Update Time: 2025-04-21

Acetic acid--cyclododecane-1,2-diol (2/1) Chemical and Physical Properties

Names and Identifiers

• 1428-89-3
• DTXSID80777026
• Acetic acid--cyclododecane-1,2-diol (2/1)

• Inchi： 1S/C12H24O2.2C2H4O2/c13-11-9-7-5-3-1-2-4-6-8-10-12(11)14;2*1-2(3)4/h11-14H,1-10H2;2*1H3,(H,3,4)
• InChI Key： CHCIPISHSOSZKM-UHFFFAOYSA-N
• SMILES： OC1CCCCCCCCCCC1O.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 320.21988874Da
• Monoisotopic Mass: 320.21988874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų